Cas no 186589-83-3 (1,2-Benzenediol, 3-bromo-6-fluoro- (9CI))

1,2-Benzenediol, 3-bromo-6-fluoro- (9CI) structure
186589-83-3 structure
Product Name:1,2-Benzenediol, 3-bromo-6-fluoro- (9CI)
CAS No:186589-83-3
MF:C6H4BrFO2
MW:206.997164726257
MDL:MFCD18804762
CID:114860
PubChem ID:45093034
Update Time:2025-04-18

1,2-Benzenediol, 3-bromo-6-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3-bromo-6-fluoro- (9CI)
    • 1,2-Benzenediol,3-bromo-6-fluoro-
    • 3-bromo-6-fluorobenzene-1,2-diol
    • DTXSID20667134
    • KDNIPXAMGPMTEU-UHFFFAOYSA-N
    • MFCD18804762
    • CS-0531045
    • SY299596
    • SCHEMBL16045071
    • 1,2-Benzenediol,3-bromo-6-fluoro-(9ci)
    • 186589-83-3
    • 3-Bromo-6-fluoro-1,2-benzenediol
    • Y14674
    • MDL: MFCD18804762
    • Inchi: 1S/C6H4BrFO2/c7-3-1-2-4(8)6(10)5(3)9/h1-2,9-10H
    • InChI Key: KDNIPXAMGPMTEU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1O)O)F

Computed Properties

  • Exact Mass: 205.93782
  • Monoisotopic Mass: 205.938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 40.46

1,2-Benzenediol, 3-bromo-6-fluoro- (9CI) Pricemore >>

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